Cas no 953075-89-3 ((2-ethyl-6-methylphenyl)boronic acid)

• Product Name: (2-ethyl-6-methylphenyl)boronic acid
• CAS No: 953075-89-3
• MF: C₉H₁₃BO₂
• MW: 164.009322881699
• MDL: MFCD27976108
• CID: 4672479
• PubChem ID: 57437318
• Update Time: 2024-10-25

(2-ethyl-6-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-6-methylphenylboronic acid
• (2-ethyl-6-methylphenyl)boronic acid
• QDSUHZPUFWHFNI-UHFFFAOYSA-N
• (2-ethyl-6-methyl-phenyl)boronic acid
• 953075-89-3
• CS-0343254
• Z1939439004
• EN300-25095562
• AKOS027384136
• (2-ethyl-6-methylphenyl)boronicacid
• SCHEMBL466434

• MDL： MFCD27976108
• Inchi： 1S/C9H13BO2/c1-3-8-6-4-5-7(2)9(8)10(11)12/h4-6,11-12H,3H2,1-2H3
• InChI Key： QDSUHZPUFWHFNI-UHFFFAOYSA-N
• SMILES： OB(C1C(C)=CC=CC=1CC)O

Computed Properties

• Exact Mass: 164.1008598g/mol
• Monoisotopic Mass: 164.1008598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes